(1S,2S)-O-Demethyl tramadol glucronide
(1S,2S)-O-Demethyl tramadol glucronide
Brand Name:
Vulcanchem
CAS No.:
138853-75-5
VCID:
VC0152757
InChI:
InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13-,15-,16-,17+,18-,20+,21+/m0/s1
SMILES:
CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
Molecular Formula:
C21H31NO8
Molecular Weight:
425.478
(1S,2S)-O-Demethyl tramadol glucronide
CAS No.: 138853-75-5
Main Products
VCID: VC0152757
Molecular Formula: C21H31NO8
Molecular Weight: 425.478
| CAS No. | 138853-75-5 |
|---|---|
| Product Name | (1S,2S)-O-Demethyl tramadol glucronide |
| Molecular Formula | C21H31NO8 |
| Molecular Weight | 425.478 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[3-[(1S,2S)-2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13-,15-,16-,17+,18-,20+,21+/m0/s1 |
| Standard InChIKey | DSBGQRZOJXSECT-FMPBVCJWSA-N |
| SMILES | CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume